Cas no 871088-44-7 (N-(3-chloro-4-cyanophenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide)

• Product Name: N-(3-chloro-4-cyanophenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide
• CAS No: 871088-44-7
• MF: C₁₈H₁₂ClN₃O₂
• MW: 337.759782791138
• CID: 6098807
• PubChem ID: 8002400
• Update Time: 2025-07-16

N-(3-chloro-4-cyanophenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26867295
• BDBM50249948
• N-(3-chloro-4-cyanophenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide
• 871088-44-7
• SCHEMBL20006971
• CHEMBL4061938
• CCG-337224
• AKOS017069721
• Z29416962

• Inchi： 1S/C18H12ClN3O2/c1-11-16(17(22-24-11)12-5-3-2-4-6-12)18(23)21-14-8-7-13(10-20)15(19)9-14/h2-9H,1H3,(H,21,23)
• InChI Key： OSQTWMZEAMWPED-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=C1)NC(C1=C(C)ON=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 337.0618043g/mol
• Monoisotopic Mass: 337.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-chloro-4-cyanophenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide

Comprehensive Overview of N-(3-chloro-4-cyanophenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide (CAS 871088-44-7)

The compound N-(3-chloro-4-cyanophenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide (CAS 871088-44-7) is a specialized organic molecule with a unique structural framework, combining a 1,2-oxazole core with substituted phenyl and cyanophenyl groups. This configuration endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of both chloro and cyano functional groups enhances its reactivity, enabling potential applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like N-(3-chloro-4-cyanophenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor or antimicrobial agent, topics frequently searched in academic and industrial databases. The compound's oxazole ring is a key motif in many bioactive molecules, aligning with current trends in fragment-based drug design (FBDD) and targeted therapy development.

From a synthetic perspective, the preparation of CAS 871088-44-7 involves multi-step organic reactions, including condensation and cyclization processes. Its carboxamide linkage and aryl substituents contribute to its stability under physiological conditions, a critical factor for bioavailability studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and structural integrity, addressing common queries about compound validation in peer-reviewed literature.

Environmental and green chemistry considerations are also relevant to this compound. With growing interest in sustainable synthesis, researchers explore catalytic methods to optimize its production while minimizing waste. The chloro and cyano groups pose challenges for biodegradability, prompting investigations into eco-friendly derivatives—a topic frequently discussed in ACS Sustainable Chemistry forums.

In material science, N-(3-chloro-4-cyanophenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide may serve as a precursor for organic semiconductors or liquid crystals. Its conjugated system and polar groups align with searches for advanced functional materials, particularly in optoelectronics. Computational studies using DFT calculations further predict its electronic properties, catering to the rise of in silico modeling in chemical research.

Regulatory compliance is another hotspot for CAS 871088-44-7. While not classified as hazardous, its handling requires adherence to GLP standards, a frequent search term among laboratory professionals. Safety data sheets (SDS) emphasize proper storage conditions to prevent degradation, addressing concerns about compound stability over time.

In summary, N-(3-chloro-4-cyanophenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide represents a multifaceted compound with applications spanning drug development, materials engineering, and sustainable chemistry. Its structural complexity and functional diversity make it a compelling case study for interdisciplinary research, resonating with trending topics like precision medicine and green synthesis.